Cas no 106116-32-9 (1H-Pyrrole-2-carbonylchloride, 4,5-dichloro-1-methyl-)

• Product Name: 1H-Pyrrole-2-carbonylchloride, 4,5-dichloro-1-methyl-
• CAS No: 106116-32-9
• MF: C₆H₄Cl₃NO
• MW: 212.461058616638
• CID: 127004
• PubChem ID: 45081993
• Update Time: 2025-04-18

1H-Pyrrole-2-carbonylchloride, 4,5-dichloro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2-carbonylchloride, 4,5-dichloro-1-methyl-
• 1H-Pyrrole-2-carbonyl chloride, 4,5-dichloro-1-methyl- (9CI)
• 4,5-dichloro-1-methylpyrrole-2-carbonyl chloride
• 4,5-Dichloro-1-methyl-1H-pyrrole-2-carbonyl chloride
• DTXSID20665014
• 106116-32-9

• Inchi： 1S/C6H4Cl3NO/c1-10-4(6(9)11)2-3(7)5(10)8/h2H,1H3
• InChI Key： SWFAWUSKOSBUPX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C(=O)Cl)N1C)Cl

Computed Properties

• Exact Mass: 210.93602
• Monoisotopic Mass: 210.936
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 3.1

Experimental Properties

• PSA: 22
• LogP: 2.71090